Cas no 22280-51-9 (1-Azaspiro[5.5]undecan-4-one, 2,2-dimethyl-)

1-Azaspiro[5.5]undecan-4-one, 2,2-dimethyl- structure

22280-51-9 structure

Product Name:1-Azaspiro[5.5]undecan-4-one, 2,2-dimethyl-

CAS No:22280-51-9

Molecular Formula:C₁₂H₂₁NO

Molecular Weight:195.30124

CID:1412226

PubChem ID:14961667

1-Azaspiro[5.5]undecan-4-one, 2,2-dimethyl- Properties

Names and Identifiers

- 1-Azaspiro[5.5]undecan-4-one, 2,2-dimethyl-
- 2,2-dimethyl-1-azaspiro[5.5]undecan-4-one
- DTXSID00566136
- 2,2-dimethyl-1-azaspiro[5.5]undecan-4-on
- SCHEMBL6353020
- 22280-51-9
- +Expand
- InChIKey： ZMENCCJXKBIGBG-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H21NO/c1-11(2)8-10(14)9-12(13-11)6-4-3-5-7-12/h13H,3-9H2,1-2H3
- SMILES： CC1(CC(=O)CC2(N1)CCCCC2)C

Computed Properties

Exact Mass: 195.16243
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 195.162314293g/mol
Heavy Atom Count: 14
Complexity: 239
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Topological Polar Surface Area: 29.1Å²

Experimental Properties

PSA: 29.1

1-Azaspiro[5.5]undecan-4-one, 2,2-dimethyl- Synthesis

Synthetic Circuit 1

556-72-9

556-72-9

108-94-1

108-94-1

22280-51-9

22280-51-9

35814-33-6

35814-33-6

826-36-8

826-36-8

Reaction Conditions

1.1 Reagents: Ammonium chloride

Reference

Oxoammonium salts. 5. A new synthesis of hindered piperidines leading to unsymmetrical TEMPO-type nitroxides. Synthesis and enantioselective oxidations with chiral nitroxides and chiral oxoammonium salts

Ma, Zhenkun; et al, Journal of Organic Chemistry, 1993, 58(18), 4837-43

1-Azaspiro[5.5]undecan-4-one, 2,2-dimethyl- Raw materials

Pyrimidine,1,2,5,6-tetrahydro-2,2,4,6,6-pentamethyl-

1-Azaspiro[5.5]undecan-4-one, 2,2-dimethyl- Preparation Products

1-Azaspiro[5.5]undecan-4-one, 2,2-dimethyl- Related Literature

1. Photolysis of 2,3-diphenylcycloprop-2-enecarboxylic acid azide and its homologue

Chem. Commun. (London), 1967, 473-474
2. Evaluation of propylene glycol methyl ether as a potential challenge agent for leak detection of liquid and headspace from closed system drug transfer devices using Fourier transform infrared spectroscopy

Emily G. Westbrook,Amos Doepke,Robert P. Streicher Anal. Methods, 2022,14, 4393-4407
3. A novel stable hydrogen-rich SnH8 under high pressure

Huadi Zhang,Xilian Jin,Yunzhou Lv,Quan Zhuang,Yunxian Liu,Qianqian Lv,Da Li,Kuo Bao,Bingbing Liu,Tian Cui RSC Adv., 2015,5, 107637-107641
4. Effective construction of a CuCo MOF@graphene functional electrocatalyst for hydrogen evolution reaction†

Yang Song,Huiyi He,Yangyang Zhao,Ying Li,Mingzhu Wu,Jing Li,Xiangman Lu,Lishuang Zhao,Liguo Wei Dalton Trans., 2023,52, 12695-12703
5. Bimolecular porous supramolecular networks deposited from solution on layered materials: graphite, boron nitride and molybdenum disulphide†

Vladimir V. Korolkov,Simon A. Svatek,Stephanie Allen,Clive J. Roberts,Saul J. B. Tendler,Takashi Taniguchi,Kenji Watanabe,Neil R. Champness,Peter H. Beton Chem. Commun., 2014,50, 8882-8885
6. An amperometric cholesterol biosensor with excellent sensitivity and limit of detection based on an enzyme-immobilized microtubular ZnO@ZnS heterostructure†

Arnab Kanti Giri,Chumki Charan,Arka Saha,Vinod Kumar Shahi,Asit Baran Panda J. Mater. Chem. A, 2014,2, 16997-17004
7. A new method for detecting decomposition products in anaesthetic chloroform

Analyst, 1931,56, 706-710
8. Rapid recognition of fatal cyanide in water in a wide pH range by a trifluoroacetamido based metal–organic framework†

Abhijeet Rana,Chiranjib Gogoi,Subhrajyoti Ghosh,Saurav Kumar,Uttam Manna,Shyam Biswas New J. Chem., 2021,45, 20193-20200
9. Fast and reversible functionalization of a single nanopore based on layer-by-layer polyelectrolyte self-assembly for tuning current rectification and designing sensors†

Mathilde Lepoitevin,Bastien Jamilloux,Mikhael Bechelany,Emmanuel Balanzat,Jean-Marc Janot,Sebastien Balme RSC Adv., 2016,6, 32228-32233
10. Understanding of transition metal (Ru, W) doping into Nb for improved thermodynamic stability and hydrogen permeability: density functional theory calculations

Chongyan Hao,Zhenxiang Cheng,Huaiying Zhou Phys. Chem. Chem. Phys., 2019,21, 17538-17545

22280-51-9 (1-Azaspiro[5.5]undecan-4-one, 2,2-dimethyl-) Related Products

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